Cas no 81639-47-6 (9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI))

• Product name: 9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI)
• CAS No: 81639-47-6
• MF: C₁₀H₁₈N₂O₂
• MW: 198.26200
• CID: 880164
• PubChem ID: 45089478

9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI)
• 81639-47-6

• Inchi： InChI=1S/C10H18N2O2/c1-12-7-3-2-4-8(12)6-10(11,5-7)9(13)14/h7-8H,2-6,11H2,1H3,(H,13,14)
• InChI Key： OTPIIORIDRDEHG-UHFFFAOYSA-N
• SMILES： CN1C2CCCC1CC(C2)(C(=O)O)N

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.56000
• LogP: 1.05340